Cas no 1989659-91-7 (4-amino-2-fluorobenzene-1-sulfonyl fluoride)

• Product Name: 4-amino-2-fluorobenzene-1-sulfonyl fluoride
• CAS No: 1989659-91-7
• MF: C₆H₅F₂NO₂S
• MW: 193.17120718956
• MDL: MFCD30342775
• CID: 4632943
• PubChem ID: 122164176
• Update Time: 2025-10-29

4-amino-2-fluorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-amino-2-fluoro-
• 4-Amino-2-fluorobenzene-1-sulfonyl fluoride
• EN300-301554
• 4-amino-2-fluorobenzene-1-sulfonylfluoride
• AKOS037656041
• 1989659-91-7
• 4-amino-2-fluorobenzenesulfonyl fluoride
• VS-0042
• E84538
• Z2517350692
• 4-amino-2-fluorobenzene-1-sulfonyl fluoride

• MDL： MFCD30342775
• Inchi： 1S/C6H5F2NO2S/c7-5-3-4(9)1-2-6(5)12(8,10)11/h1-3H,9H2
• InChI Key： IDUVXPUMLXJMCN-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(N)C=C1F

Computed Properties

• Exact Mass: 193.00090590g/mol
• Monoisotopic Mass: 193.00090590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-amino-2-fluorobenzene-1-sulfonyl fluoride

Exploring the Properties and Applications of 4-amino-2-fluorobenzene-1-sulfonyl fluoride (CAS No. 1989659-91-7)

4-amino-2-fluorobenzene-1-sulfonyl fluoride (CAS No. 1989659-91-7) is a specialized sulfonyl fluoride derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorinated aromatic structure, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₆H₅F₂NO₂S, highlights the presence of both amino and sulfonyl fluoride functional groups, which are critical for its reactivity and applications. Researchers are increasingly exploring its potential in drug discovery and covalent inhibitor design, aligning with the growing demand for targeted therapies.

The compound’s fluorine substituent enhances its metabolic stability and bioavailability, making it a valuable building block for bioactive molecules. Recent studies have focused on its role in developing kinase inhibitors and protease-targeting agents, addressing trends in precision medicine. Additionally, its sulfonyl fluoride moiety enables selective covalent bonding with proteins, a feature leveraged in chemical biology and proteomics. This aligns with the rising interest in covalent drug discovery, a topic frequently searched in scientific databases and AI-driven platforms.

From a synthetic perspective, 4-amino-2-fluorobenzene-1-sulfonyl fluoride is often utilized in cross-coupling reactions and nucleophilic substitutions. Its compatibility with palladium-catalyzed transformations makes it a preferred choice for constructing complex heterocyclic scaffolds. Industry professionals frequently inquire about its synthetic protocols and handling precautions, reflecting its niche yet expanding role in high-value chemical production.

Environmental and regulatory considerations are also pivotal. The compound’s fluorinated structure necessitates evaluation under green chemistry principles, a hot topic in sustainable research. Analytical techniques like HPLC and NMR are commonly employed to ensure purity, a concern echoed in quality control forums. As the demand for fluorinated intermediates grows, CAS No. 1989659-91-7 exemplifies the intersection of innovation and safety in modern chemistry.

In summary, 4-amino-2-fluorobenzene-1-sulfonyl fluoride represents a critical tool for researchers tackling challenges in medicinal chemistry and materials science. Its multifaceted applications, combined with stringent synthesis standards, position it as a compound of enduring relevance. For those exploring fluorinated building blocks or covalent modification strategies, this molecule offers a compelling case study in functional group interplay and reactivity.